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Compound of Interest

Compound Name: Bis(2-hexyldecyl) maleate

CAS No.: 85006-03-7

Cat. No.: B12657978

Get Quote

Executive Summary & Scientific Rationale
Bis(2-hexyldecyl) maleate is a high-molecular-weight diester used primarily as an

intermediate in chemical synthesis, a lubricant additive, or a plasticizer. Unlike lower-molecular-

weight maleates (e.g., dimethyl maleate), this compound exhibits significant lipophilicity and

low volatility.

The Core Disposal Challenge: The primary risk driver for this compound is not immediate

human toxicity (e.g., inhalation hazard), but aquatic toxicity and bioaccumulation. Due to its

long alkyl chains (C16), it resists rapid hydrolysis in the environment and can coat aquatic

surfaces, disrupting oxygen exchange and harming marine life. Therefore, drain disposal is

strictly prohibited.

This guide outlines a self-validating disposal workflow designed to isolate this compound from

municipal water systems and ensure complete thermal destruction via incineration.
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Before initiating disposal, verify the waste stream properties against the data below. This table

synthesizes specific data for Bis(2-hexyldecyl) maleate and "read-across" data from its

structural analogue, Bis(2-ethylhexyl) maleate, where direct data is limited.

Table 1: Physicochemical & Hazard Data[1]
Property Value / Classification Operational Implication

CAS Number 85006-03-7
Unique identifier for waste

labeling.

Physical State Viscous Liquid

High viscosity requires solvent

rinsing of containers to ensure

complete removal.

Flash Point > 185°C (Closed Cup)

Classifies as Combustible (not

Flammable). Can be bulked

with non-halogenated solvents.

Water Solubility Negligible (< 0.1 mg/L)

Do not attempt to dilute with

water. Use organic solvents

(acetone, hexanes) for

cleanup.

Aquatic Toxicity Acute Category 1 (H400)

Zero-discharge policy. Any

release to drains is a

reportable environmental

violation.

RCRA Status Non-Listed (unless mixed)

Not a P- or U-listed waste.

Regulated based on

"Environmentally Hazardous"

characteristic.

*Data extrapolated from structural analogue Bis(2-ethylhexyl) maleate due to high structural

similarity. [1, 2]
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The following decision tree illustrates the logic for segregating Bis(2-hexyldecyl) maleate
waste. This workflow prevents the most common error: cross-contamination of non-hazardous

waste streams with aquatic toxins.

Protocol Logic

Waste Generation:
Bis(2-hexyldecyl) maleate

Analyze Physical State

Liquid Waste Solid Waste
(Wipes, PPE, Debris)

Is it mixed with
Halogenated Solvents?

(DCM, Chloroform)

Stream C: Solid Hazardous Waste
(Landfill/Incineration)

Stream A: Non-Halogenated Organic
(High BTU Fuel Blending)

No (< 2% Halogens)

Stream B: Halogenated Organic
(Dedicated Incineration)

Yes (> 2% Halogens)

Click to download full resolution via product page

Figure 1: Logic flow for segregating maleate ester waste streams to ensure compliance with

incineration protocols.

Detailed Disposal Protocols
Protocol A: Liquid Waste Disposal (Primary Stream)
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Objective: To prepare liquid waste for high-temperature incineration (fuel blending).

Prerequisites:

Container: HDPE or Glass jerrycan (avoid LDPE for long-term storage of concentrated

esters).

PPE: Nitrile gloves (0.11 mm minimum thickness), safety goggles, lab coat.

Step-by-Step Procedure:

Segregation: Determine if the maleate is dissolved in a solvent.

If Pure: Dilute with a compatible combustible solvent (e.g., Ethanol, Acetone) in a 1:1 ratio

to reduce viscosity and prevent residue buildup in the waste container.

If Mixed: Identify the co-solvent. If the co-solvent is halogenated (e.g., Dichloromethane),

you must use the Halogenated Waste stream (Stream B in Figure 1).

Transfer: Pour the liquid into the appropriate "Organic Waste" container using a funnel to

prevent drips.

Rinsing: Rinse the original reagent bottle 3 times with a small volume of acetone (approx. 5-

10 mL). Add these rinsates to the same organic waste container.

Reasoning: This "triple rinse" procedure renders the original container "RCRA Empty,"

allowing the glass/plastic bottle to be discarded as standard trash or recycled (check local

policy) [3].

Labeling: Affix a hazardous waste tag.

Must List: "Organic Waste," "Bis(2-hexyldecyl) maleate," and the primary solvent (e.g.,

"Acetone").

Hazard Checkbox: Check "Toxic" (due to aquatic toxicity) and "Irritant."

Protocol B: Spill Cleanup (Viscous Oily Residue)[1]
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Objective: To contain and remove spills without spreading the lipophilic film.

Step-by-Step Procedure:

Isolate: Isolate the area. Do not walk through the spill; the oil is slippery and spreads easily

on shoe soles.

Contain: Apply a ring of inert absorbent material (vermiculite, sand, or polypropylene pads)

around the perimeter of the spill.

Absorb:

For small spills (< 50 mL): Use paper towels or chemical wipes.

For large spills (> 50 mL): Cover the liquid completely with absorbent clay or vermiculite.

Allow 5-10 minutes for absorption due to the high viscosity.

Solvent Wash: After removing the bulk material, wipe the surface with a rag soaked in soap

and water, followed by an acetone wipe.

Reasoning: Water alone will bead up and fail to remove the hydrophobic ester film.

Surfactants (soap) or organic solvents are required to solubilize the residue [4].

Disposal: Place all contaminated absorbents and PPE into a heavy-duty plastic bag, seal it,

and tag it as "Solid Hazardous Waste Debris."

Regulatory & Transport Compliance
When preparing waste for pickup by your EHS contractor, ensure the following classifications

are understood. While Bis(2-hexyldecyl) maleate is not a federally listed hazardous waste

(RCRA P or U list), it is regulated under transport laws due to environmental risks.

US DOT / IATA Shipping Description
If you are shipping pure material or bulk waste off-site, it falls under Class 9:

UN Number: UN 3082
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Proper Shipping Name: Environmentally hazardous substance, liquid, n.o.s. (Bis(2-
hexyldecyl) maleate)[1][2]

Hazard Class: 9

Packing Group: III

Label Required: Miscellaneous Dangerous Goods (Class 9) + Marine Pollutant mark (Dead

tree/Dead fish symbol) [5].

Storage Requirement: Store waste containers in a cool, dry, well-ventilated area. Ensure

secondary containment (spill trays) can hold 110% of the volume of the largest container to

prevent release into floor drains in the event of a rupture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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